Cas no 1087788-41-7 (N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl-1H-imidazole-1-carboxamide)

• Product Name: N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl-1H-imidazole-1-carboxamide
• CAS No: 1087788-41-7
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• MDL: MFCD11099717
• CID: 5156804
• Update Time: 2025-10-28

N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl-1H-imidazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxamide, N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-
• N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl-1H-imidazole-1-carboxamide

• MDL： MFCD11099717
• Inchi： 1S/C14H15N3O3/c18-14(17-6-5-15-10-17)16-4-3-11-1-2-12-13(9-11)20-8-7-19-12/h1-2,5-6,9-10H,3-4,7-8H2,(H,16,18)
• InChI Key： DBDAQZVUYBOVAL-UHFFFAOYSA-N
• SMILES： C1N(C(NCCC2=CC=C3OCCOC3=C2)=O)C=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl-1H-imidazole-1-carboxamide

Professional Introduction to N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl-1H-imidazole-1-carboxamide (CAS No. 1087788-41-7)

N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl-1H-imidazole-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1087788-41-7, represents a fusion of heterocyclic chemistry and bioactive molecular design, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl-1H-imidazole-1-carboxamide incorporates several key pharmacophoric elements that contribute to its potential biological activity. The presence of a benzodioxin moiety, specifically the 2,3-dihydro derivative, suggests possible interactions with various biological targets, while the imidazole ring introduces additional functional groups that can modulate pharmacokinetic and pharmacodynamic profiles. This combination of structural features makes the compound an intriguing subject for medicinal chemistry investigations.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. The benzodioxin scaffold, in particular, has been extensively studied for its potential in modulating neurological and inflammatory pathways. Research indicates that derivatives of this class can exhibit significant effects on neurotransmitter systems, making them valuable candidates for treating conditions such as anxiety disorders and chronic pain syndromes. The incorporation of an imidazole carboxamide group further enhances the compound's versatility by providing additional sites for chemical modification and biological interaction.

Current studies in the field of medicinal chemistry highlight the importance of optimizing molecular architecture to achieve desired pharmacological outcomes. The N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl-1H-imidazole-1-carboxamide molecule exemplifies this principle by integrating multiple bioactive moieties into a single framework. This approach not only simplifies synthetic routes but also allows for the exploration of synergistic effects between different functional groups. Such combinatorial strategies have proven effective in generating compounds with enhanced therapeutic potential.

The synthesis of N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl-1H-imidazole-1-carboxamide involves a series of well-defined chemical transformations that highlight the expertise required in modern organic synthesis. Key steps include the formation of the benzodioxin core through cyclization reactions followed by functionalization at the 6-position to introduce the ethyl imidazole carboxamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These methodologies underscore the compound's complexity and the precision required in its preparation.

Evaluation of the compound's biological activity has revealed promising preliminary results that warrant further investigation. In vitro assays have demonstrated interactions with specific enzymes and receptors relevant to neurological function. Notably, the benzodioxin portion of the molecule appears to modulate serotonergic pathways, while the imidazole carboxamide group influences GABAergic signaling. These findings suggest potential therapeutic applications in conditions where neurotransmitter balance is disrupted.

Advances in computational chemistry have also played a crucial role in understanding the behavior of N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl-1H-imidazole-1-carboxamide at both molecular and cellular levels. Molecular docking studies have identified possible binding interactions with target proteins, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have been used to predict its metabolic stability and potential degradation pathways. These computational approaches complement experimental data and facilitate more efficient drug development processes.

The pharmacokinetic profile of N-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl-1H-imidazole-1-carboxamide is another critical aspect being actively researched. Initial studies indicate favorable absorption rates and moderate bioavailability when administered orally. The compound's solubility characteristics also suggest potential for formulation into various delivery systems designed to enhance therapeutic efficacy. Understanding these pharmacokinetic parameters is essential for optimizing dosing regimens and ensuring clinical relevance.

Future directions in research on N-(2),3-dihydro-1,4-benzodioxin-6-yl)ethyl-1H-imidazole-1-carboxamide (CAS No.1087788-41-7)) include exploring analogues with modified functional groups to improve potency and selectivity. Additionally, investigating its potential as a prodrug or combination therapy candidate could expand its therapeutic applications significantly. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible clinical benefits.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and artificial intelligence (AI)-assisted drug design is expected to accelerate progress in developing derivatives based on this core structure. By leveraging these tools alongside traditional experimental methods, researchers can rapidly identify lead compounds with optimized properties for further development. This interdisciplinary approach aligns with broader trends in pharmaceutical innovation aimed at addressing unmet medical needs more efficiently than ever before.